Cas no 854656-95-4 (1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-methyl-)

• Product Name: 1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-methyl-
• CAS No: 854656-95-4
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 664241
• PubChem ID: 11542938
• Update Time: 2024-03-02

1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxaldehyde, 2,4,6-trihydroxy-5-methyl-
• 2,4,6-trihydroxy-5-methylbenzene-1,3-dicarbaldehyde
• 2,4,6-trihydroxy-5-methyl-1,3-Benzenedicarboxaldehyde
• 3,5-diformyl-2,4,6-trihydroxytoluene

• Inchi： 1S/C9H8O5/c1-4-7(12)5(2-10)9(14)6(3-11)8(4)13/h2-3,12-14H,1H3
• InChI Key： OHHGMFYKHOCZJZ-UHFFFAOYSA-N
• SMILES： C1(C=O)=C(O)C(C)=C(O)C(C=O)=C1O

Computed Properties

• Exact Mass: 196.03717335g/mol
• Monoisotopic Mass: 196.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Melting Point: 188-190 °C
• Boiling Point: 335.7±42.0 °C(Predicted)
• pka: 5.63±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives